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Compound of Interest

Compound Name: Morpholine, hydrobromide

CAS No.: 6377-82-8

Cat. No.: B1662019 Get Quote

Executive Summary
Morpholine Hydrobromide (Morpholine HBr, CAS 10024-89-2) serves two distinct roles in

modern research: as a stable, solid source of the volatile morpholine base in organic synthesis,

and as a critical organic cation precursor in the development of low-dimensional lead-halide

perovskites.

The successful utilization of Morpholine HBr hinges on a binary solvent strategy:

High-Polarity Solvation: Overcoming the ionic lattice energy for reaction homogeneity (e.g.,

DMSO, DMF, Water).

Anti-Solvent Precipitation: Inducing controlled crystallization or purification (e.g., Diethyl

Ether, Toluene).

This guide provides a scientifically grounded framework for solvent selection, moving beyond

trial-and-error to a mechanistic understanding of solubility parameters and reactivity profiles.

Physicochemical Profile & Solubility Data
Morpholine HBr is an ionic salt.[1] Its solubility is governed by the dielectric constant (

) and the ability of the solvent to solvate the morpholinium cation (
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) and bromide anion (

).

Table 1: Solubility Profile of Morpholine Hydrobromide
Solvent Class

Representative
Solvents

Solubility Status
Primary
Application

Protic Polar
Water, Methanol,

Ethanol
High

Recrystallization,

Aqueous workup

Aprotic Polar
DMSO, DMF, DMAc,

GBL
High

Perovskite synthesis,

SNAr reactions

Aprotic Non-Polar
Diethyl Ether,

Hexanes, Toluene
Insoluble

Anti-solvent

precipitation, Washing

Chlorinated
Dichloromethane

(DCM), Chloroform
Low/Negligible

Biphasic extraction

(free base only)

Ketones/Esters
Acetone, Ethyl

Acetate
Low

Anti-solvent

(moderate strength)

Key Insight: Morpholine HBr is hygroscopic. When using it in moisture-sensitive applications

(e.g., perovskite photovoltaics), anhydrous polar aprotic solvents (DMSO/DMF) are strictly

required to prevent hydration of the crystal lattice.

Decision Matrix: Selecting the Right Solvent
The choice of solvent depends entirely on the "Fate of the Morpholinium Ion"—whether it is a

reactant, a product, or a structural component.
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Start: Define Goal
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(Vapor Diffusion/Drip)
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Figure 1: Solvent selection logic based on experimental intent. High contrast nodes indicate

terminal solvent choices.

Detailed Protocols
Protocol A: Recrystallization of Morpholine
Hydrobromide
Objective: Purification of commercial or synthesized Morpholine HBr to remove excess acid or

oxidation byproducts.

Principle: Exploits the steep solubility curve of the salt in alcohols vs. its insolubility in ethers.

Dissolution: Place crude Morpholine HBr (10 g) in a round-bottom flask. Add absolute

Ethanol (approx. 30-50 mL).

Heating: Heat the mixture to reflux (approx. 78°C) with stirring until the solid completely

dissolves. If insoluble particles remain, filter the hot solution through a heated funnel.

Concentration: Allow the solution to cool slightly. If the volume is excessive, reduce it by

rotary evaporation until the solution becomes slightly turbid.
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Precipitation (Anti-Solvent): Slowly add Diethyl Ether (or cold Acetone) dropwise to the warm

solution until a persistent cloudiness appears.

Crystallization: Cool the flask to room temperature, then place it in an ice bath (0-4°C) for 2

hours. White crystalline needles should form.

Isolation: Filter the crystals under vacuum. Wash the filter cake with cold Diethyl Ether (3 x

10 mL).

Drying: Dry the solid in a vacuum oven at 60°C for 4 hours to remove residual solvent.

Protocol B: Synthesis of Morpholinium Lead Bromide
(Perovskite Precursor)
Objective: Synthesis of 1D Morpholinium Lead Bromide (

) for optoelectronic applications.

Principle: Morpholine HBr and Lead(II) Bromide (

) must be co-dissolved in a high-dielectric solvent (DMF) to form the complex perovskite lattice
upon supersaturation.

Stoichiometry: Weigh Morpholine HBr (1.0 eq) and

(1.0 eq) in a glovebox (nitrogen atmosphere).

Solvation: Add anhydrous DMF (N,N-Dimethylformamide) to achieve a concentration of 0.5

M.

Mixing: Stir at 60°C for 1 hour. The solution should become clear and colorless (or slightly

yellow).

Note: If

remains undissolved, add DMSO dropwise (up to 10% v/v) to increase solubility.

Crystal Growth (Vapor Diffusion):
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Transfer the precursor solution into a small vial.

Place this open vial inside a larger jar containing Toluene (Anti-solvent).

Seal the larger jar. Toluene vapor will slowly diffuse into the DMF solution, reducing

solubility and growing high-quality single crystals over 24-48 hours.

Harvesting: Isolate crystals by filtration and wash with Toluene.

Critical Troubleshooting & Safety
Common Issues

"Oiling Out" during Recrystallization: This occurs if the anti-solvent is added too quickly or

the solution is too concentrated.

Fix: Re-heat the mixture to dissolve the oil, add a small amount of the polar solvent

(Ethanol), and cool much more slowly.

Yellow Discoloration: Indicates oxidation of the morpholine ring or presence of free bromine.

Fix: Recrystallize from Ethanol containing a trace amount of activated charcoal.

Safety Considerations (HBr Specifics)
Corrosivity: Morpholine HBr can release trace Hydrobromic Acid (HBr) upon heating or

contact with strong acids. Always work in a fume hood.

Incompatibility: Avoid mixing with strong oxidizers (e.g., permanganates, peroxides) as this

can lead to fire or explosion.

Solvent Hazards: DMF and DMSO are skin-permeable. When carrying dissolved lead (

), they pose a severe neurotoxicity risk. Double-glove (Nitrile/Laminate) is mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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